molecular formula C16H20N2 B8512636 4-[2-(4-Piperidyl)-Ethyl]-Quinoline

4-[2-(4-Piperidyl)-Ethyl]-Quinoline

Cat. No. B8512636
M. Wt: 240.34 g/mol
InChI Key: LGTBHOAANLAGKX-UHFFFAOYSA-N
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Description

4-[2-(4-Piperidyl)-Ethyl]-Quinoline is a useful research compound. Its molecular formula is C16H20N2 and its molecular weight is 240.34 g/mol. The purity is usually 95%.
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properties

Product Name

4-[2-(4-Piperidyl)-Ethyl]-Quinoline

Molecular Formula

C16H20N2

Molecular Weight

240.34 g/mol

IUPAC Name

4-(2-piperidin-4-ylethyl)quinoline

InChI

InChI=1S/C16H20N2/c1-2-4-16-15(3-1)14(9-12-18-16)6-5-13-7-10-17-11-8-13/h1-4,9,12-13,17H,5-8,10-11H2

InChI Key

LGTBHOAANLAGKX-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1CCC2=CC=NC3=CC=CC=C23

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 13 g of 2-(4-piperidyl)-1-(4-quinolyl)-ethanone, prepared as indicated in Example 1, and 10 ml of 98% hydrazine hydrate in 150 ml of diethylene glycol is heated at 180° C. for 2 hours. After cooling, 15 g of sodium hydroxide pellets are added and the mixture is kept at 180° C. for 18 hours. The reaction mixture is diluted with water, extracted with chloroform. The organic phase is washed with water, dried and evaporated under reduced pressure. 10 g of the desired product are obtained, which is converted into the hydrochloride by the action of hydrochloric acid in ethanol. 7.2 g of 4-[2-(4-piperidyl)-ethyl]-quinoline are obtained in the form of monohydrated dihydrochloride which melts at 210° C.
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2-(4-piperidyl)-1-(4-quinolyl)-ethanone
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13 g
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10 mL
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15 g
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150 mL
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